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Compound of Interest

Compound Name: 3-amino-N-benzylbenzamide

Cat. No.: B1275771

This technical guide provides a comprehensive overview of 3-amino-N-benzylbenzamide, a
chemical compound of interest to researchers and professionals in the fields of medicinal
chemistry, drug discovery, and materials science. This document details its chemical identity,
physicochemical properties, a representative synthetic protocol, and potential areas of
application based on the biological activities of related structures.

Chemical Identity and Nomenclature

The unequivocally recognized IUPAC name for the compound is 3-amino-N-
benzylbenzamide. An alternative, equally valid IUPAC name is 3-amino-N-
(phenylmethyl)benzamide.[1][2] This nomenclature precisely describes the molecular structure,
which consists of a benzamide core with an amino group at the third position of the benzene
ring and a benzyl group attached to the amide nitrogen.

Several synonyms are used in commercial and scientific literature to refer to this compound.
These include:

3-AMINO-N-BENZYL-BENZAMIDI[1]

3-AMINO-N-BENCIL-BENZAMIDA[1]

AKOS B022803[1][2]

ART-CHEM-BB B022803[2]
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Physicochemical Properties

A compilation of the key physicochemical properties of 3-amino-N-benzylbenzamide is
presented in the table below. These data are crucial for its handling, formulation, and
application in experimental settings.

Property Value Source(s)
CAS Number 54977-91-2 [1][3]
Molecular Formula C14H14N20 [1][3]14]
Molecular Weight 226.27 g/mol [3]
Exact Mass 226.111 g/mol [2]
Boiling Point 459.7 °C at 760 mmHg [5]
Density 1.173 g/cm3 [5]
Flash Point 231.8°C [5]
LogP 2.1988 - 3.17090 [1]I3]
Topological Polar Surface Area

55.12 A2 [3]
(TPSA)
Number of Hydrogen Bond

2 [3]
Acceptors
Number of Hydrogen Bond

2 [3]
Donors
Number of Rotatable Bonds 3 [3]
Refractive Index 1.63 [5]

Storage Temperature

2-8 °C, sealed in dry
conditions

[3]

Experimental Protocol: Synthesis of 3-amino-N-
benzylbenzamide
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The following is a representative two-step experimental protocol for the synthesis of 3-amino-

N-benzylbenzamide, adapted from procedures for structurally similar compounds.[6]

Step 1: Synthesis of N-benzyl-3-nitrobenzamide

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 3-nitrobenzoic acid in a suitable anhydrous
solvent such as chloroform or dichloromethane.

Acid Activation: Cool the solution to 0 °C in an ice bath. Add a coupling agent (e.g., 1.1
equivalents of isobutyl chloroformate) and a non-nucleophilic base (e.g., 1.0 equivalent of
triethylamine) dropwise. Stir the mixture at 0 °C for 1 hour to form the mixed anhydride.

Amide Formation: To the activated acid, add 1.0 equivalent of benzylamine dropwise. Allow
the reaction mixture to warm to room temperature and stir for 12 hours.

Work-up and Purification: Upon completion, wash the reaction mixture sequentially with a
dilute acid solution (e.g., 2 M HCI), a dilute base solution (e.g., 1 M NaOH), and brine. Dry
the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced
pressure to yield crude N-benzyl-3-nitrobenzamide. The product can be further purified by
recrystallization or column chromatography.

Step 2: Reduction of the Nitro Group to Synthesize 3-amino-N-benzylbenzamide

Reaction Setup: Dissolve the N-benzyl-3-nitrobenzamide from Step 1 in a suitable solvent
such as ethanol or ethyl acetate.

Catalytic Hydrogenation: Add a catalytic amount of palladium on carbon (Pd/C).

Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (e.g., using a
balloon or a Parr hydrogenator) at room temperature until the reaction is complete
(monitored by TLC or LC-MS).

Work-up and Purification: Filter the reaction mixture through a pad of celite to remove the
catalyst. Wash the celite pad with the reaction solvent. Concentrate the filtrate under reduced
pressure to yield the crude 3-amino-N-benzylbenzamide. The final product can be purified
by recrystallization or column chromatography to achieve high purity.
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Potential Biological Activities and Applications

While specific signaling pathways for 3-amino-N-benzylbenzamide are not extensively
documented, the broader class of N-benzylbenzamide derivatives has shown significant
biological activities, suggesting potential applications in drug discovery and agrochemicals.

» Antitumor Activity: A series of novel N-benzylbenzamide derivatives have been identified as
potent tubulin polymerization inhibitors, exhibiting significant antiproliferative activities
against various cancer cell lines.[7] These compounds bind to the colchicine binding site on
tubulin, leading to cell cycle arrest and apoptosis, and also display anti-vascular effects.[7]

o Metabolic Disease Modulation: Certain N-benzylbenzamide derivatives have been designed
as dual modulators of soluble epoxide hydrolase (sEH) and peroxisome proliferator-activated
receptor y (PPARY).[8] Simultaneous modulation of these targets presents a promising
therapeutic strategy for managing conditions like diabetes and hypertension.[8]

» Antibacterial Activity: Derivatives of 3-methoxybenzamide, a related scaffold, have been
synthesized and shown to possess antibacterial activity against Gram-positive bacteria,
including Staphylococcus aureus and Mycobacterium smegmatis, by inhibiting the FtsZ
protein.[9]

» Herbicidal Activity: N-benzylbenzamide compounds have been patented for their use as
herbicides, acting as pigment synthesis inhibitors to control weeds.

These findings suggest that 3-amino-N-benzylbenzamide could serve as a valuable scaffold
or intermediate for the development of novel therapeutic agents and agrochemicals. Further
research is warranted to elucidate its specific biological targets and mechanisms of action.

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the two-step synthesis of 3-amino-N-
benzylbenzamide.
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Caption: Synthetic route to 3-amino-N-benzylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-amino-N-
benzylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275771#3-amino-n-benzylbenzamide-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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